Cas no 2034564-74-2 ((3,4-Difluorophenyl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone)

• Product Name: (3,4-Difluorophenyl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone
• CAS No: 2034564-74-2
• MF: C₁₇H₁₇F₂N₃O₂
• MW: 333.332590818405
• CID: 5896483
• PubChem ID: 121017560
• Update Time: 2025-10-29

(3,4-Difluorophenyl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3,4-difluorophenyl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone
• 2-{[1-(3,4-difluorobenzoyl)pyrrolidin-3-yl]oxy}-4,6-dimethylpyrimidine
• AKOS026690478
• (3,4-difluorophenyl)-[3-(4,6-dimethylpyrimidin-2-yl)oxypyrrolidin-1-yl]methanone
• F6478-0700
• 2034564-74-2
• (3,4-Difluorophenyl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone

• Inchi： 1S/C17H17F2N3O2/c1-10-7-11(2)21-17(20-10)24-13-5-6-22(9-13)16(23)12-3-4-14(18)15(19)8-12/h3-4,7-8,13H,5-6,9H2,1-2H3
• InChI Key： GNEKHPHUUYYEME-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(N1CCC(C1)OC1N=C(C)C=C(C)N=1)=O)F

Computed Properties

• Exact Mass: 333.12888312g/mol
• Monoisotopic Mass: 333.12888312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.3Ų

Additional information on (3,4-Difluorophenyl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone

Comprehensive Overview of (3,4-Difluorophenyl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone (CAS No. 2034564-74-2)

The compound (3,4-Difluorophenyl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone, identified by its CAS No. 2034564-74-2, is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluorophenyl group and a dimethylpyrimidinyloxy moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of kinase inhibition and GPCR modulation, which are hot topics in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds like 2034564-74-2 has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and personalized therapeutics, where fluorination plays a critical role in improving drug efficacy. The compound's pyrrolidine backbone further enhances its versatility, enabling interactions with diverse biological targets. Such properties are frequently searched in academic and industrial databases, reflecting the compound's relevance in high-throughput screening and lead optimization.

From a synthetic chemistry perspective, 2034564-74-2 exemplifies the integration of heterocyclic chemistry and fluorine chemistry. Its pyrimidine and pyrrolidine rings are common scaffolds in FDA-approved drugs, making it a valuable template for structure-activity relationship (SAR) studies. The compound's CAS No. 2034564-74-2 is often queried alongside terms like "synthetic routes" and "scalable production", highlighting its industrial appeal. Moreover, its potential as a bioisostere for existing pharmacophores has sparked interest in patent literature and drug repurposing initiatives.

Environmental and regulatory considerations are also pivotal in discussions about 2034564-74-2. With the rise of green chemistry principles, researchers are investigating eco-friendly synthesis methods for such compounds. Questions like "biodegradability of fluorinated compounds" and "sustainable scale-up" are frequently associated with this CAS number, underscoring the need for balanced innovation. Additionally, the compound's ADME (Absorption, Distribution, Metabolism, Excretion) profile is a recurring theme in pharmacokinetic studies, as it influences its viability as a drug candidate.

In conclusion, (3,4-Difluorophenyl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone (CAS No. 2034564-74-2) represents a convergence of cutting-edge chemical design and therapeutic potential. Its multifaceted applications—from drug discovery to agrochemical innovation—make it a compelling subject for ongoing research. As the scientific community continues to explore its properties, this compound is poised to contribute significantly to advancements in life sciences and material chemistry.